Cas no 51540-11-5 (1,4,8,11,15,18-Hexathiacycloheneicosane)
51540-11-5 structure
Product Name:1,4,8,11,15,18-Hexathiacycloheneicosane
1,4,8,11,15,18-Hexathiacycloheneicosane Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11,15,18-Hexathiacycloheneicosane
- 1,4,8,11,15,18-hexathiacyclohenicosane
- AC1L6XE1
- AG-F-74577
- CTK4J4431
- NSC295591
- NSC-295591
- 51540-11-5
- UNII-SN7LAN6FTI
- NSC 295591
- DTXSID40965866
- SN7LAN6FTI
-
- Inchi： 1S/C15H30S6/c1-4-16-10-12-18-6-2-8-20-14-15-21-9-3-7-19-13-11-17-5-1/h1-15H2
- InChI Key： SARNOJWHLIABSV-UHFFFAOYSA-N
- SMILES： S1CCSCCCSCCSCCCSCCSCCC1
Computed Properties
- Exact Mass: 402.0675
- Monoisotopic Mass: 402.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 587°C at 760 mmHg
- Flash Point: 318.3°C
- Refractive Index: 1.552
- PSA: 0
1,4,8,11,15,18-Hexathiacycloheneicosane Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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